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Compound of Interest

Compound Name: Desmethyl Erlotinib-d4

Cat. No.: B565288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Desmethyl Erlotinib-d4. Given that Desmethyl Erlotinib is an active metabolite of the potent

EGFR tyrosine kinase inhibitor Erlotinib, and its deuterated form is primarily used in research, it

is imperative to handle this compound with the utmost care, following protocols for potent and

cytotoxic substances.

Hazard Identification and Compound Properties
While a specific Safety Data Sheet (SDS) for Desmethyl Erlotinib-d4 is not readily available,

data from its parent compound, Erlotinib, and its non-deuterated metabolite indicate that it

should be treated as a hazardous substance. Erlotinib is suspected of causing cancer and may

damage fertility or the unborn child. The primary routes of occupational exposure include

inhalation, skin contact, and ingestion.

The following table summarizes the known physical and chemical properties of Desmethyl
Erlotinib-d4 and the hazards associated with the parent compound, Erlotinib.
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Property Value Source

Chemical Name

2-[[4-[(3-

ethynylphenyl)amino]-7-(2-

methoxyethoxy)-6-

quinazolinyl]oxy]-ethanol-d4

PubChem

Molecular Formula C₂₁H₁₇D₄N₃O₄ [1]

Molecular Weight 383.43 g/mol [1]

Appearance Solid (presumed) General chemical knowledge

Solubility (of non-deuterated

Desmethyl Erlotinib)

DMSO: 25 mg/mLDMF: 50

mg/mL
[2]

Known Hazards (of parent

compound Erlotinib)

Suspected of causing cancer

(Carcinogenicity Category

2)Suspected of damaging

fertility or the unborn child

(Toxic to Reproduction

Category 2)Harmful if

swallowed, in contact with skin,

or if inhaled.

Cayman Chemical SDS for

Erlotinib

Disclaimer: The hazard information is based on the parent compound, Erlotinib. Desmethyl
Erlotinib-d4 should be handled with the same precautions as a potent, cytotoxic compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Desmethyl Erlotinib-d4 to

ensure the appropriate level of protection. The following table outlines the recommended PPE

for various laboratory activities.
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Activity Recommended PPE Rationale

Receiving and Unpacking
- Single pair of nitrile gloves-

Lab coat- Safety glasses

To protect against potential

external contamination of the

shipping container.

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator within

a chemical fume hood-

Disposable solid-front gown

with tight cuffs- Double gloves

(nitrile)- Safety goggles (if not

using a full-face respirator)

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection is critical.[3]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat

or disposable gown- Safety

glasses with side shields or

chemical splash goggles-

Double gloves (nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills.[3]

Handling Solutions
- Lab coat- Safety glasses-

Single pair of nitrile gloves

To protect against accidental

splashes during routine

handling.

Spill Cleanup

- Chemical-resistant

disposable gown- Double

gloves (nitrile)- Safety goggles-

N95 respirator (for powder

spills)

To provide full protection

during spill containment and

cleanup.

Operational Plan
A systematic approach to handling Desmethyl Erlotinib-d4 is essential to minimize exposure

and ensure a safe laboratory environment.
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Upon receipt, inspect the container for any damage or leaks in a designated receiving area.

Wear a lab coat, safety glasses, and single-use nitrile gloves.

Store the compound in a clearly labeled, sealed container in a designated, secure, and

ventilated area at the recommended temperature (typically -20°C for long-term storage).

Maintain an accurate inventory of the compound.

Preparation and Handling
Designated Area: All handling of Desmethyl Erlotinib-d4, especially as a solid, must be

conducted in a designated area, such as a chemical fume hood or a glove box, to contain

any potential airborne particles.

Weighing:

Perform weighing within a ventilated balance enclosure or a chemical fume hood.

Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70%

ethanol) after each use.

Dissolving:

Prepare solutions in a chemical fume hood.

Add the solvent to the powdered compound slowly to avoid splashing.

Ensure the container is securely capped before mixing.

General Handling:

Always wear the appropriate PPE as outlined in the table above.

Avoid working alone when handling highly potent compounds.

Wash hands thoroughly after handling the compound, even if gloves were worn.
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Spill Management
In the event of a spill, evacuate the immediate area and alert others.

Don the appropriate PPE for spill cleanup.

For powder spills: Gently cover the spill with absorbent material to avoid raising dust.

For liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand).

Carefully collect all contaminated materials into a designated cytotoxic waste container.

Decontaminate the spill area with an appropriate cleaning agent, followed by a final rinse.

Disposal Plan
All waste generated from the handling of Desmethyl Erlotinib-d4 must be treated as cytotoxic

waste and disposed of according to institutional and local regulations.
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Waste Type Disposal Procedure

Contaminated Solid Waste

- Place all contaminated disposable items (e.g.,

gloves, gowns, weighing papers, pipette tips) in

a designated, leak-proof, and puncture-resistant

container labeled as "Cytotoxic Waste."[4] -

These containers are often color-coded,

typically with a purple lid.[5]

Contaminated Sharps

- Dispose of all contaminated needles, syringes,

and other sharps in a designated, puncture-

proof sharps container labeled "Cytotoxic

Sharps Waste."[4][5]

Aqueous Waste

- Collect all contaminated aqueous solutions in a

sealed, shatter-resistant container clearly

labeled with "Cytotoxic Waste" and the chemical

name.[3] - Do not mix with other chemical waste

streams unless compatibility has been

confirmed.

Unused Compound

- The original container with any unused

compound should be disposed of as cytotoxic

waste.

All cytotoxic waste must be collected and disposed of by a certified hazardous waste

management service, typically via high-temperature incineration.[6]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for a typical experimental

workflow involving Desmethyl Erlotinib-d4.
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Workflow for Handling Desmethyl Erlotinib-d4
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Disposal

Receive & Inspect Compound

Store in Designated Area
(-20°C)

Wear gloves, lab coat,
safety glasses

Weigh Powder in
Ventilated Enclosure

Full PPE:
PAPR/N95, Gown,

Double Gloves, Goggles

Prepare Solution in
Chemical Fume Hood

Full PPE

Handle Solution

Lab coat, safety glasses,
gloves

Spill Response

If spill occurs

Dispose of Contaminated
Solid Waste

Dispose of Contaminated
Sharps

Dispose of Contaminated
Liquid Waste

Contain & Clean Up

Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Key safety and handling workflow for Desmethyl Erlotinib-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

